1-Benzyl-4-(4-(trifluoromethyl)phenyl)piperidin-4-ol
Cat. No. B8539650
M. Wt: 335.4 g/mol
InChI Key: KUIJUDBKQHNZNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07262212B2
Procedure details
4-Bromobenzotrifluoride (1 g, 4.44 mmol) was dissolved in THF (15 ml), to which n-butyllithium (1.5 M) hexane solution (3.1 ml, 4.67 mmol) was added dropwise at −70° C. Then a solution of 1-benzyl-4-piperidone in THF (15 ml) was added dropwise to the mixture, and the resulting mixture was stirred for 2 hours and then at room temperature for 2 hours. The reaction mixture was diluted with ethyl acetate, washed with water and brine, and dried over sodium sulfate. After filtration, the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (n-hexane/acetone=2/1) to afford 1-benzyl-4-(4-trifluoromethylphenyl)piperidin-4-ol (692 mg, yield 46%) as a colorless crystalline powder.
Yield
46%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[CH:4][CH:3]=1.C([Li])CCC.[CH2:17]([N:24]1[CH2:29][CH2:28][C:27](=[O:30])[CH2:26][CH2:25]1)[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1>C1COCC1.C(OCC)(=O)C>[CH2:17]([N:24]1[CH2:29][CH2:28][C:27]([C:2]2[CH:7]=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[CH:4][CH:3]=2)([OH:30])[CH2:26][CH2:25]1)[C:18]1[CH:19]=[CH:20][CH:21]=[CH:22][CH:23]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
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reactant
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|
Smiles
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BrC1=CC=C(C=C1)C(F)(F)F
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|
Name
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|
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Quantity
|
3.1 mL
|
|
Type
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reactant
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Smiles
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C(CCC)[Li]
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|
Name
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|
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Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N1CCC(CC1)=O
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
C(C)(=O)OCC
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the resulting mixture was stirred for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added dropwise at −70° C
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WAIT
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Type
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WAIT
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Details
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at room temperature for 2 hours
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|
Duration
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2 h
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WASH
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Type
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WASH
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Details
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washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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After filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (n-hexane/acetone=2/1)
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
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Type
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product
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|
Smiles
|
C(C1=CC=CC=C1)N1CCC(CC1)(O)C1=CC=C(C=C1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 692 mg | |
| YIELD: PERCENTYIELD | 46% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
